N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-ethoxybenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C13H17NO4S/c1-2-18-12-6-4-3-5-11(12)13(15)14-10-7-8-19(16,17)9-10/h3-6,10H,2,7-9H2,1H3,(H,14,15)
• InChI Key: CTAKHFMYOLOICP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2CCS(=O)(=O)C2
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol
• CAS No.: 874788-24-6

Description

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-ethoxybenzamide, also known as EDB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDB is a thiol-reactive compound that has been extensively studied for its ability to modify proteins and peptides.

Scientific Research Applications

Catalytic Applications

The research by Xu et al. (2018) demonstrated the utility of N-methoxybenzamides in Rh(III)-catalyzed chemodivergent annulations with sulfoxonium ylides via C-H activation. This process highlights the role of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide derivatives in facilitating diverse chemical transformations, contributing to the development of novel synthetic methodologies (Xu, Zheng, Yang, & Li, 2018).

Antibacterial Agents

Ohashi et al. (1999) explored benzamide derivatives, including compounds structurally related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide, for their inhibitory effects on cell division in Bacillus subtilis. These findings contribute to the development of new antibacterial agents targeting the cell division protein FtsZ (Ohashi et al., 1999).

Pharmaceutical Chemistry

Sakaguchi et al. (1992) synthesized N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, closely related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide, investigating their gastrointestinal prokinetic and antiemetic activities. This research contributes to the design of new pharmaceutical agents with improved therapeutic profiles (Sakaguchi et al., 1992).

Molecular Structure and Interaction Studies

Karabulut et al. (2014) focused on the molecular structure and intermolecular interactions of N-3-hydroxyphenyl-4-methoxybenzamide, a compound related to N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-ethoxybenzamide. Their work, involving X-ray diffraction and DFT calculations, sheds light on the influence of dimerization and crystal packing on molecular geometry, contributing to a deeper understanding of the physical and chemical properties of such compounds (Karabulut et al., 2014).